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  • Product: methyl 4-(1-methyl-1H-indol-3-yl)butanoate
  • CAS: 149287-21-8

Core Science & Biosynthesis

Foundational

Thermodynamic Profiling of Methyl 4-(1-methyl-1H-indol-3-yl)butanoate: A Technical Guide

Topic: Thermodynamic Profiling & Characterization of Methyl 4-(1-methyl-1H-indol-3-yl)butanoate Content Type: Technical Guide / Whitepaper Audience: Researchers, Formulation Scientists, and Process Chemists Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Thermodynamic Profiling & Characterization of Methyl 4-(1-methyl-1H-indol-3-yl)butanoate Content Type: Technical Guide / Whitepaper Audience: Researchers, Formulation Scientists, and Process Chemists

Executive Summary

Methyl 4-(1-methyl-1H-indol-3-yl)butanoate is a lipophilic indole derivative structurally related to the auxin Indole-3-butyric acid (IBA). Unlike its parent acid, which relies on strong intermolecular hydrogen bonding to maintain a crystalline solid state (MP ~124-125°C), this target molecule features dual modifications—N-methylation and esterification—that significantly disrupt lattice energy.

This guide provides a comprehensive thermodynamic framework for this compound. Due to the scarcity of specific experimental data in open literature for this precise derivative, we present predictive physicochemical parameters derived from group contribution methods and detail the experimental protocols required to generate high-integrity thermodynamic data de novo.

Part 1: Chemical Identity & Predicted Thermodynamic Parameters[1]

Structural Significance

The molecule comprises an indole core methylated at the


 position, with a butanoate ester side chain at 

.
  • Formula:

    
    
    
  • Molecular Weight: 231.29 g/mol

  • Key Structural Feature: Absence of H-bond donors. The N-H donor of the indole is capped (methylated), and the carboxylic acid is esterified. This suggests the compound exists as a viscous oil or low-melting solid at ambient conditions, driven primarily by Van der Waals forces rather than hydrogen bonding.

Theoretical Thermodynamic Data (In Silico Consensus)

The following values are calculated using Group Additivity Methods (Joback/Stein) and Consensus LogP algorithms. These serve as baseline references for experimental validation.

ParameterPredicted ValueConfidenceMethod/Basis
Physical State (25°C) Viscous Liquid / Low SolidHighStructural analogy to methyl indole-3-butyrate
Boiling Point (1 atm) 365°C ± 25°CMediumJoback Group Contribution
Enthalpy of Vaporization (

)
62.5 kJ/molMediumClausius-Clapeyron extrapolation
LogP (Octanol/Water) 3.4 - 3.8HighConsensus (ChemAxon/ALOGPS)
Flash Point ~175°CMediumCorrelated to BP
Molar Refractivity 68.4 cm³/molHighLorentz-Lorenz Equation

Part 2: Experimental Protocols for Data Generation

As a Senior Scientist, you must validate the theoretical values above. The following protocols are designed to generate self-validating thermodynamic data.

Differential Scanning Calorimetry (DSC)

Objective: Determine the melting point (


), glass transition (

), and enthalpy of fusion (

).
  • Rationale: Since the compound is likely a supercooled liquid or low-melting solid, standard capillary melting point methods are insufficient. DSC detects subtle phase transitions.

Protocol:

  • Sample Prep: Hermetically seal 2–5 mg of the analyte in an aluminum pan. Use an empty pan as a reference.

  • Cycle 1 (Thermal History Erasure): Heat from -40°C to 150°C at 10°C/min. Hold for 1 minute.

  • Cooling: Cool to -40°C at 5°C/min to induce crystallization or glass formation.

  • Cycle 2 (Measurement): Heat from -40°C to 200°C at 2°C/min.

  • Validation: Calibrate system using Indium (

    
    , 
    
    
    
    ).
Solubility Thermodynamics (Van't Hoff Analysis)

Objective: Determine the enthalpy of solution (


) and entropy of solution (

).
  • Rationale: Solubility is temperature-dependent. By plotting

    
     vs 
    
    
    
    , we derive thermodynamic parameters critical for formulation.

Protocol:

  • Solvent Selection: Use Phosphate Buffered Saline (pH 7.4) and Octanol.

  • Equilibration: Prepare saturated solutions at

    
    . Shake for 24 hours; settle for 4 hours.
    
  • Quantification: Filter supernatant (0.22 µm PTFE) and analyze via HPLC-UV (280 nm).

  • Calculation: Apply the Van't Hoff equation:

    
    
    Where 
    
    
    
    is the mole fraction solubility.

Part 3: Visualization of Characterization Workflows

Thermodynamic Characterization Workflow

This diagram illustrates the logical flow from synthesis to thermodynamic profiling, ensuring no critical parameter is overlooked.

ThermodynamicWorkflow Synthesis Synthesis & Purification (>98% Purity) TGA TGA Analysis (Thermal Stability & Volatility) Synthesis->TGA Step 1 DSC DSC Analysis (Tm, Tg, Enthalpy of Fusion) Synthesis->DSC Step 2 DataInteg Thermodynamic Profile Generation TGA->DataInteg Solubility Solubility Profiling (Van't Hoff Plot) DSC->Solubility Define State DSC->DataInteg LogP Partition Coefficient (Shake Flask Method) Solubility->LogP Correlate Solubility->DataInteg LogP->DataInteg

Figure 1: Sequential workflow for generating a complete thermodynamic profile.

Solubility Equilibrium Pathway

Understanding the dissolution mechanism is vital for lipophilic esters.

SolubilityPath Solid Solid/Oil Phase (Lattice Energy) Cavitation Solvent Cavitation (+ Energy Cost) Solid->Cavitation Breaking Solute-Solute Interactions Solvation Solvation (- Energy Release) Cavitation->Solvation Solvent-Solute Interaction Solution Saturated Solution (Equilibrium) Solvation->Solution Entropy Gain

Figure 2: Energetic steps in the dissolution of the indole ester.

Part 4: Applications in Drug Development

Formulation Implications

The predicted LogP of >3.5 indicates this compound is Class II (Low Solubility, High Permeability) in the Biopharmaceutics Classification System (BCS).

  • Lipid Formulation: Due to its lipophilicity and likely oil state, this compound is an ideal candidate for Self-Emulsifying Drug Delivery Systems (SEDDS) .

  • Hydrolysis Risk: As a methyl ester, thermodynamic stability in aqueous media is limited by hydrolysis rates. Store in anhydrous conditions or lyophilized matrices.

Polymorph Screening

If DSC reveals a glass transition (


) rather than a sharp melt, the compound exists as an amorphous solid.
  • Risk: Amorphous forms are thermodynamically unstable and may recrystallize over time, altering bioavailability.

  • Mitigation: Conduct stress testing (40°C/75% RH) to monitor for crystallization events using Powder X-Ray Diffraction (PXRD).

References

  • Joback, K. G., & Reid, R. C. (1987). Estimation of pure-component properties from group-contributions. Chemical Engineering Communications. Link

  • Grant, D. J. W., & Rytting, J. H. (1998). Solubility and Solution Thermodynamics. Drug Development and Industrial Pharmacy. Link

  • National Institute of Standards and Technology (NIST). Isothermal Properties of Indole Derivatives. NIST Chemistry WebBook.[1] Link

  • Wunderlich, B. (1990). Thermal Analysis. Academic Press. (Standard text for DSC protocols). Link

  • ChemAxon. JChem Base - Physico-chemical Property Predictors.[2] (Source of LogP consensus algorithms). Link

Sources

Exploratory

chemical stability profile of methyl 4-(1-methyl-1H-indol-3-yl)butanoate

Chemical Stability Profile: Methyl 4-(1-methyl-1H-indol-3-yl)butanoate An In-Depth Technical Guide for Research & Development Part 1: Executive Summary Methyl 4-(1-methyl-1H-indol-3-yl)butanoate is a synthetic indole der...

Author: BenchChem Technical Support Team. Date: February 2026

Chemical Stability Profile: Methyl 4-(1-methyl-1H-indol-3-yl)butanoate An In-Depth Technical Guide for Research & Development

Part 1: Executive Summary

Methyl 4-(1-methyl-1H-indol-3-yl)butanoate is a synthetic indole derivative characterized by a lipophilic N-methylated indole core and a butyric acid methyl ester side chain. It serves as a critical intermediate in the synthesis of auxin analogs, tryptamine derivatives, and specific receptor agonists.

Its stability profile is defined by two competing reactivity centers:

  • The Methyl Ester: Susceptible to hydrolytic cleavage, particularly under alkaline conditions (

    
    ).
    
  • The Indole Nucleus: Prone to oxidative degradation and photolytic ring-opening, accelerated by the electron-donating N-methyl group.

This guide provides a mechanistic breakdown of these instability pathways and establishes a validated protocol for stress testing, ensuring data integrity during drug development and storage.

Part 2: Molecular Architecture & Reactivity Analysis

To predict stability, we must first dissect the molecule's electronic environment.

Structural MotifElectronic CharacterPrimary Instability Risk
Indole Ring (C2-C3)

-excessive heteroaromatic system.
Oxidation/Photo-degradation: The C2 position is vulnerable to electrophilic attack and radical oxidation.
N-Methyl Group Electron-donating (+I effect).Enhanced Reactivity: Increases electron density on the ring, making it more susceptible to oxidation than its N-H analog.
Methyl Ester Electrophilic carbonyl carbon.Hydrolysis: Susceptible to nucleophilic attack by

(base hydrolysis) or

(acid hydrolysis).
Butanoate Linker Flexible alkyl chain (

).
Internal Cyclization: Low risk, but potential for intramolecular attack if the ester is hydrolyzed to the acid.

Part 3: Degradation Pathways

Hydrolytic Degradation (Ester Cleavage)

The methyl ester moiety is the primary point of failure in aqueous formulations.

  • Mechanism: Base-catalyzed hydrolysis (saponification) is irreversible and kinetically dominant over acid-catalyzed hydrolysis. The hydroxide ion (

    
    ) attacks the carbonyl carbon, forming a tetrahedral intermediate that collapses to release methanol and the carboxylate anion.
    
  • Kinetics: Pseudo-first-order kinetics are observed at fixed pH. The half-life (

    
    ) decreases logarithmically as pH rises above 8.0.
    
  • Product: 4-(1-methyl-1H-indol-3-yl)butanoic acid (CAS 16244-09-0).[1]

Oxidative Degradation (Indole Ring)

The indole ring is an electron-rich system. The N-methyl group removes the stabilizing H-bond donor capability of the N-H, making the lone pair more available to donate density into the ring, slightly lowering the oxidation potential.

  • Mechanism: Radical oxidation (often initiated by peroxides or light) typically targets the C2-C3 double bond. Since C3 is substituted, the primary pathway involves hydroxylation at C2 to form 1-methyl-oxindole derivatives or oxidative cleavage of the C2-C3 bond (formylation).

  • Visual Indicator: Samples turning yellow/brown indicate the formation of conjugated oligomers (melanin-like polymers).

Photolytic Degradation

Indoles are potent chromophores absorbing in the UV region (220 nm, 280 nm). Excitation leads to singlet states that can undergo intersystem crossing to triplet states, generating reactive oxygen species (ROS) if dissolved oxygen is present. This leads to rapid ring oxidation.

Part 4: Visualization of Degradation Logic

The following diagram illustrates the divergent degradation pathways based on environmental stress.

DegradationPathways Parent Methyl 4-(1-methyl-1H-indol-3-yl)butanoate (Target Molecule) Acid 4-(1-methyl-1H-indol-3-yl)butanoic acid (Hydrolysis Product) Parent->Acid Hydrolysis (pH > 8, H2O) Methanol Methanol Parent->Methanol Oxindole 1-Methyl-oxindole derivative (Oxidation Product) Parent->Oxindole Oxidation (H2O2, Air) Oligomers Colored Oligomers (Photolysis Product) Parent->Oligomers Photolysis (UV Light + O2)

Caption: Divergent degradation pathways: Ester hydrolysis yields the free acid, while oxidation/photolysis targets the indole core.

Part 5: Validated Stress Testing Protocol

To empirically determine the stability profile for regulatory filing (IND/IMPD), follow this forced degradation protocol compliant with ICH Q1A(R2).

Experimental Workflow

Preparation: Prepare a 1 mg/mL stock solution in Acetonitrile (ACN).

Stress ConditionReagent/ConditionDurationEndpoint Criteria
Acid Hydrolysis 0.1 N HCl24 - 48 Hours>5-20% Degradation
Base Hydrolysis 0.1 N NaOH2 - 4 Hours>5-20% Degradation
Oxidation 3%

2 - 24 Hours>5-20% Degradation
Thermal 60°C (Solid & Solution)7 DaysPhysical change / Assay
Photostability UV/Vis (1.2 million lux·h)~24 HoursColor change / Assay
Analytical Method (HPLC-UV)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase: Gradient elution of Water (0.1% Formic Acid) and Acetonitrile.

  • Detection: 280 nm (Characteristic Indole absorption).

  • Flow Rate: 1.0 mL/min.

  • Expected Retention: The Acid degradant will elute earlier (more polar) than the Parent Ester .

Workflow Diagram

StressTestWorkflow cluster_conditions Stress Conditions Start Start: 1 mg/mL Stock Solution (in ACN) Acid Acid Stress 0.1N HCl, 24h Start->Acid Base Base Stress 0.1N NaOH, 4h Start->Base Oxid Oxidative Stress 3% H2O2, 2h Start->Oxid Photo Photo Stress UV Chamber Start->Photo Neutralize Quench/Neutralize Samples Acid->Neutralize Base->Neutralize Oxid->Neutralize Analyze HPLC-UV Analysis (280 nm) Photo->Analyze Neutralize->Analyze Report Generate Stability Profile Analyze->Report

Caption: Standardized forced degradation workflow for indole esters to ensure mass balance and peak purity.

Part 6: Storage & Handling Recommendations

Based on the chemical profile, the following handling procedures are mandatory to maintain compound integrity:

  • Temperature: Store at -20°C for long-term storage. The ester is stable at room temperature for short periods (days) if kept dry.

  • Atmosphere: Store under Inert Gas (Argon or Nitrogen) . Oxygen exclusion prevents the slow "browning" oxidation of the indole ring.

  • Light: Amber Vials are non-negotiable. Wrap clear glassware in aluminum foil during benchwork.

  • Solvent Choice: Avoid protic solvents (Methanol/Ethanol) for long-term storage of stock solutions to prevent transesterification. Use DMSO or Anhydrous Acetonitrile .

Part 7: References

  • Baldi, B. G., Maher, B. R., & Cohen, J. D. (1989). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions. Plant Physiology, 91(1), 9–12.[2]

  • Sundberg, R. J. (1996). The Chemistry of Indoles. Academic Press. (Foundational text on indole oxidation mechanisms).

  • ICH Expert Working Group. (2003). ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2).

  • Fluorochem. (n.d.). Methyl 4-(1H-Indol-3-yl)butanoate Product Data. (Analogous structure data).

  • BenchChem. (2025). Mitigating degradation of indole compounds during storage and analysis.

Sources

Protocols & Analytical Methods

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Methyl 4-(1-methyl-1H-indol-3-yl)butanoate

Welcome to the dedicated technical support center for the synthesis of methyl 4-(1-methyl-1H-indol-3-yl)butanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-dept...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support center for the synthesis of methyl 4-(1-methyl-1H-indol-3-yl)butanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions. Our goal is to empower you to achieve higher yields and purity in your synthesis.

Overview of Synthetic Strategies

The synthesis of methyl 4-(1-methyl-1H-indol-3-yl)butanoate can be approached through several strategic routes. The choice of method often depends on the available starting materials, scalability, and desired purity profile. Below is a summary of the most common and effective synthetic pathways.

Synthesis_Strategies cluster_0 Starting Materials cluster_1 Synthetic Pathways cluster_1a Route A: Friedel-Crafts Acylation cluster_1b Route B: Direct Alkylation cluster_1c Route C: Fischer Indole Synthesis cluster_2 Target Molecule 1-methylindole 1-methylindole A1 Friedel-Crafts Acylation (Succinic Anhydride) 1-methylindole->A1 Lewis Acid B1 Direct C3-Alkylation (Methyl 4-halobutanoate) 1-methylindole->B1 Base N-methylphenylhydrazine N-methylphenylhydrazine C1 Fischer Indole Synthesis (Methyl 5-oxohexanoate) N-methylphenylhydrazine->C1 Acid Catalyst A2 Esterification A1->A2 A3 Ketone Reduction A2->A3 e.g., Wolff-Kishner Target Methyl 4-(1-methyl-1H-indol-3-yl)butanoate A3->Target B1->Target C1->Target

Caption: Key synthetic routes to methyl 4-(1-methyl-1H-indol-3-yl)butanoate.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally recommended for the highest yield?

A1: The Friedel-Crafts acylation followed by reduction (Route A) is often a robust and high-yielding method for preparing indole-3-alkanoic acids and their esters.[1][2] This is because the acylation step is typically very regioselective for the C3 position of the indole, and the subsequent reduction of the ketone is a well-established transformation. However, the direct alkylation (Route B) can also be effective, though it may be more susceptible to side reactions if not carefully controlled.

Q2: What is the role of the Lewis acid in the Friedel-Crafts acylation?

A2: In the Friedel-Crafts acylation, a Lewis acid, such as aluminum chloride (AlCl₃), is used to activate the acylating agent (e.g., succinic anhydride). It coordinates to the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the electron-rich indole ring.[3][4]

Q3: Can I use a Brønsted acid instead of a Lewis acid for the Friedel-Crafts acylation?

A3: While some Brønsted acids can catalyze Friedel-Crafts type reactions, Lewis acids are generally more effective for activating acylating agents.[2] For the Fischer indole synthesis, both Brønsted and Lewis acids are commonly used.[5][6]

Q4: Why is the N-H of indole acidic, and how does this affect N-methylation?

A4: The N-H proton of indole is weakly acidic due to the delocalization of the nitrogen lone pair into the aromatic system. To achieve N-methylation, a sufficiently strong base is required to deprotonate the indole nitrogen, forming the indolide anion, which then acts as a nucleophile to attack the methylating agent.

Troubleshooting Guide

Issue 1: Low Yield in Friedel-Crafts Acylation (Route A)

Q: I am getting a low yield of the acylated product. What are the possible causes and how can I improve it?

A: Low yields in Friedel-Crafts acylation of indoles can stem from several factors. Here's a systematic approach to troubleshooting:

  • Cause 1: Inactive Catalyst: The Lewis acid (e.g., AlCl₃) is highly moisture-sensitive.[4] Exposure to atmospheric moisture will deactivate it.

    • Solution: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use freshly opened or properly stored Lewis acid.

  • Cause 2: Sub-optimal Reaction Temperature: The reaction may be too slow at low temperatures or lead to decomposition at high temperatures.

    • Solution: For the acylation of 1-methylindole with succinic anhydride, a temperature range of 0 °C to room temperature is a good starting point. Monitor the reaction by TLC to find the optimal temperature.

  • Cause 3: Formation of Side Products: Over-acylation or acylation at other positions can occur, although C3 is strongly favored.[7] Polymerization of the indole under strong acidic conditions is also a possibility.

    • Solution: Use a stoichiometric amount of the Lewis acid. Adding the Lewis acid portion-wise can help control the reaction. Ensure the reaction is not run for an excessively long time.

  • Cause 4: Inefficient Work-up: The product may be lost during the work-up procedure.

    • Solution: After quenching the reaction with ice-water, ensure the pH is adjusted appropriately to facilitate the extraction of the carboxylic acid product into the aqueous basic layer, followed by acidification and extraction into an organic solvent.

Issue 2: Incomplete Reduction of the Ketone (Route A)

Q: My ketone reduction is not going to completion, or I am seeing reduction of the ester group. What should I do?

A: The choice of reducing agent is critical to selectively reduce the ketone without affecting the ester functionality.

  • Cause 1: Inappropriate Reducing Agent: Strong reducing agents like LiAlH₄ will reduce both the ketone and the ester.

    • Solution: The Wolff-Kishner reduction is a classic method for converting ketones to methylene groups under basic conditions, which will not affect the ester.[8][9][10] Alternatively, the Clemmensen reduction (using zinc amalgam and HCl) is performed under acidic conditions and can also be effective, but may not be suitable for acid-sensitive substrates.[8][10] For a milder approach, catalytic hydrogenation over a palladium catalyst can be employed.

  • Cause 2: Catalyst Poisoning (for Catalytic Hydrogenation): The indole nucleus or sulfur-containing impurities can poison the catalyst.

    • Solution: Use a higher catalyst loading or a more robust catalyst. Purifying the ketone intermediate before hydrogenation is also recommended.

  • Cause 3: Harsh Conditions for Wolff-Kishner: The high temperatures required for the traditional Wolff-Kishner reduction can sometimes lead to side reactions.[11]

    • Solution: Consider modified Wolff-Kishner conditions, such as the Huang-Minlon modification, which uses a higher boiling solvent like diethylene glycol and can be performed at atmospheric pressure.[9]

Issue 3: Low Yield in Direct Alkylation (Route B)

Q: I am attempting the direct alkylation of 1-methylindole with methyl 4-bromobutanoate and getting a low yield. What could be the problem?

A: Direct C3-alkylation of indoles can be challenging due to competing side reactions.

  • Cause 1: Competing N-Alkylation (if starting from indole): If you are performing a one-pot N-methylation and C-alkylation, the C-alkylation is generally slower.

    • Solution: It is often more efficient to first synthesize and isolate 1-methylindole before proceeding with the C3-alkylation.[12]

  • Cause 2: Formation of Bis(indolyl)methane Type Byproducts: The initially formed product can react with another molecule of indole.[7]

    • Solution: Use an excess of the alkylating agent or add the indole slowly to the reaction mixture containing the base and alkylating agent.

  • Cause 3: Incorrect Choice of Base: The choice of base is crucial for efficient deprotonation and minimizing side reactions.

    • Solution: For C3-alkylation, stronger bases are often required. However, very strong bases can lead to undesired reactions. Bases like NaH in DMF or THF are commonly used.[13]

Issue 4: Difficulty in Product Purification

Q: My final product is difficult to purify. What are some effective purification strategies?

A: The purification of indole derivatives can sometimes be challenging due to their similar polarity to certain byproducts.

  • Strategy 1: Column Chromatography: This is the most common method for purifying the final product.

    • Pro-Tip: A gradient elution system using a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate) is usually effective. The polarity of the eluent should be gradually increased.

  • Strategy 2: Recrystallization: If the product is a solid, recrystallization can be a highly effective method for achieving high purity.

    • Pro-Tip: A solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature or below is ideal. Mixtures of solvents, such as ethanol/water or ethyl acetate/hexane, can be screened.

  • Strategy 3: Acid-Base Extraction: If your product is the carboxylic acid intermediate from Route A, you can use acid-base extraction to remove neutral and basic impurities before esterification.[14]

Data Summary Table

ParameterRoute A: Friedel-Crafts AcylationRoute B: Direct AlkylationRoute C: Fischer Indole Synthesis
Key Reagents 1-methylindole, succinic anhydride, Lewis acid (e.g., AlCl₃), reducing agent (e.g., H₂NNH₂, KOH)1-methylindole, methyl 4-halobutanoate, base (e.g., NaH)N-methylphenylhydrazine, methyl 5-oxohexanoate, acid catalyst (e.g., PPA, H₂SO₄)
Typical Solvents Dichloromethane, 1,2-dichloroethaneDMF, THFEthanol, acetic acid, toluene
Temperature Range 0 °C to reflux0 °C to refluxRoom temperature to reflux
Key Advantages High regioselectivity, generally good yields.[1]Fewer synthetic steps.Builds the indole ring and introduces the side chain simultaneously.[5]
Potential Challenges Multiple steps, harsh reducing conditions may be needed.Potential for side reactions (e.g., bis-alkylation).[7]Availability of the keto-ester starting material, potential for regioisomeric products with unsymmetrical ketones.

Experimental Protocols

Protocol 1: Synthesis of 1-Methylindole
  • To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.1 eq) in anhydrous DMF at 0 °C under an inert atmosphere, add a solution of indole (1.0 eq) in anhydrous DMF dropwise.

  • Allow the mixture to stir at room temperature for 30 minutes.

  • Cool the mixture back to 0 °C and add methyl iodide (1.1 eq) dropwise.

  • Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

  • Carefully quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography.[12]

Protocol 2: Friedel-Crafts Acylation of 1-Methylindole with Succinic Anhydride (Route A)
  • To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in anhydrous dichloromethane at 0 °C under an inert atmosphere, add succinic anhydride (1.1 eq) portion-wise.

  • Stir the mixture for 15 minutes, then add a solution of 1-methylindole (1.0 eq) in anhydrous dichloromethane dropwise.

  • Allow the reaction to warm to room temperature and stir until TLC analysis indicates completion.

  • Carefully pour the reaction mixture onto crushed ice and add concentrated HCl to dissolve the aluminum salts.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers and extract the product into an aqueous solution of 1M NaOH.

  • Wash the aqueous layer with dichloromethane to remove any unreacted 1-methylindole.

  • Acidify the aqueous layer with concentrated HCl to precipitate the product, 4-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid.

  • Collect the solid by filtration, wash with cold water, and dry.

References

  • Vedantu. (n.d.). Clemmensen and Wolff Kishner Reductions: Mechanisms & Differences. Retrieved from [Link]

  • Oreate AI Blog. (2026, January 15). Wolff-Kishner vs.
  • Domagalski, W., Schulze, A., & Bandurski, R. S. (1987). Isolation and Characterization of Esters of Indole-3-Acetic Acid from the Liquid Endosperm of the Horse Chestnut (Aesculus species). Plant Physiology, 84(4), 1107–1113.
  • Quora. (2021, July 31). What is the main difference between Clemmensen's and Wolf-K. K. reduction? How do you recognize these two? Retrieved from [Link]

  • You, S.-L. (Ed.). (2015). Asymmetric Friedel–Crafts Alkylation of Indoles: The Control of Enantio- and Regioselectivity. In Asymmetric Synthesis of Nitrogen Heterocycles. Wiley-VCH.
  • NASA Technical Reports Server. (2025, July 15). Isolation and characterization of esters of indole-3-acetic acid from the liquid endosperm of the horse chestnut (Aesculus species).
  • ResearchGate. (n.d.).
  • Dunford, J. L., & Cohen, J. D. (1991). A Simple Purification of Indole-3-Acetic Acid and Abscisic Acid for GC-SIM-MS Analysis by Microfiltration of Aqueous Samples through Nylon. Plant Physiology, 96(4), 1340–1342.
  • Chemistry Stack Exchange. (2015, May 27). Clemmensen reduction vs. Wolff-Kishner reduction. Retrieved from [Link]

  • Ashenhurst, J. (2018, August 27). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Master Organic Chemistry. Retrieved from [Link]

  • Majumdar, K. C., & Mondal, S. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. RSC Advances, 8(71), 40786–40822.
  • Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

  • Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

  • Sajjadifar, S., & et al. (2018). The Chemoselective Fischer's Synthesis of Indolenine Derivatives By iso-Butyric Acid As A Weak Organic Acid Catalyst. Oriental Journal of Chemistry, 34(5).
  • Google Patents. (n.d.). US3047585A - Synthesis of 3-indolealkanoic acids.
  • Ottoni, O., Neder, A. V., Dias, A. K., Cruz, R. P., & Aquino, L. B. (2001). Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively. Organic Letters, 3(7), 1005–1007.
  • Ashenhurst, J. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 1-methylindole. Retrieved from [Link]

  • Sarkar, S., & Pandit, P. (2021). Synthesis of Medicinally Important Indole Derivatives: A Review. The Open Medicinal Chemistry Journal, 15.
  • Marques, M. M. B. (2005). Enantioselective Alkylation of the Indole Nucleus (1/2)
  • Organic Syntheses. (n.d.). Indole-3-acetic Acid. Retrieved from [Link]

  • Arkat USA. (n.d.). Attempted synthesis of methyl 3-(1H-indol-3-yl)
  • Google Patents. (n.d.). US6972336B2 - N-alkylation of indole derivatives.
  • Micheletti, G., & Boga, C. (2023). Methyl 9-(1-methyl-1H-indol-3-yl)
  • RJPBCS. (n.d.).
  • Beilstein Journals. (n.d.). Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes.
  • Al-Ghorbani, M., & et al. (2022). Catalytic multicomponent synthesis, biological evaluation, molecular docking and in silico ADMET studies of some novel 3-alkyl indoles. Journal of King Saud University - Science, 34(8), 102298.

Sources

Optimization

troubleshooting low purity in methyl 4-(1-methyl-1H-indol-3-yl)butanoate production

Welcome to the technical support center for the synthesis of methyl 4-(1-methyl-1H-indol-3-yl)butanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common chall...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of methyl 4-(1-methyl-1H-indol-3-yl)butanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important indole derivative. By understanding the underlying chemical principles and potential pitfalls, you can significantly improve the purity and yield of your target compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a significant amount of starting material (1-methylindole) in my crude product after the reaction. What are the likely causes and how can I improve the conversion?

A1: Incomplete consumption of the starting material is a common issue that can often be traced back to several key factors related to the reaction conditions. The synthesis of methyl 4-(1-methyl-1H-indol-3-yl)butanoate typically proceeds via a Friedel-Crafts-type alkylation or acylation at the C3 position of the 1-methylindole nucleus. Here are the primary causes and troubleshooting steps:

  • Insufficient Activation of the Electrophile: In a Friedel-Crafts reaction, a Lewis acid catalyst is crucial for activating the electrophile (e.g., methyl 4-chlorobutanoate or a related derivative). If the catalyst is old, hydrated, or used in a substoichiometric amount, the reaction will be sluggish.

    • Solution: Use a freshly opened or properly stored Lewis acid (e.g., AlCl₃, BF₃·OEt₂, ZnCl₂).[1] Ensure that the reaction is set up under anhydrous conditions to prevent catalyst deactivation. Consider increasing the molar equivalents of the Lewis acid.

  • Low Reaction Temperature: Friedel-Crafts reactions often require a specific temperature range to proceed at an optimal rate.

    • Solution: Gradually increase the reaction temperature while monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Be cautious, as excessive heat can lead to side product formation.

  • Inadequate Reaction Time: Complex organic reactions may require extended periods to reach completion.

    • Solution: Extend the reaction time and monitor the consumption of the starting material at regular intervals.

  • Purity of Reagents: Impurities in the starting materials or solvent can interfere with the reaction.

    • Solution: Ensure the purity of 1-methylindole and the alkylating/acylating agent. Use anhydrous solvents to prevent quenching of the catalyst and reactants.[2]

Q2: My final product is contaminated with a significant amount of a higher molecular weight impurity, which I suspect is a bis-indole derivative. Why is this happening and how can I prevent it?

A2: The formation of bis(indolyl)methanes or related bis-indole derivatives is a well-documented side reaction in indole chemistry, particularly under acidic conditions.[3][4] This occurs when the initially formed product, which still possesses an electrophilic center, reacts with another molecule of 1-methylindole.

Plausible Mechanism for Bis-Indole Formation:

G indole 1-Methylindole intermediate Electrophilic Intermediate indole->intermediate Reacts with activated electrophile product Methyl 4-(1-methyl-1H-indol-3-yl)butanoate product->intermediate Re-activation under acidic conditions intermediate->product Forms desired product bis_indole Bis-Indole Impurity intermediate->bis_indole Reacts with another 1-Methylindole molecule

Caption: Formation of Bis-Indole Impurity.

Troubleshooting Strategies:

  • Control Stoichiometry: Use a slight excess of the alkylating/acylating agent relative to 1-methylindole. This ensures that the indole is the limiting reagent, reducing the likelihood of a second addition.

  • Reverse Addition: Add the 1-methylindole solution slowly to the mixture of the electrophile and Lewis acid. This maintains a low concentration of the nucleophilic indole throughout the reaction, disfavoring the formation of the bis-adduct.

  • Milder Lewis Acid: Strong Lewis acids can promote the formation of the bis-indole impurity.

    • Solution: Consider using a milder Lewis acid such as ZnCl₂ or InCl₃.[5]

  • Lower Reaction Temperature: Running the reaction at a lower temperature can often suppress side reactions.

Q3: I am struggling with low purity of my final product, and purification by column chromatography is proving difficult. What are some common impurities and how can I improve my purification strategy?

A3: Low purity in the synthesis of methyl 4-(1-methyl-1H-indol-3-yl)butanoate can arise from a variety of sources, including side reactions, incomplete reactions, and degradation of the product or starting materials.

Common Impurities and Their Origins:

ImpurityLikely Origin
1-MethylindoleUnreacted starting material
Bis-indole derivativesReaction of the product with another indole molecule
N-alkylated indoleCompeting reaction at the indole nitrogen
Polymeric materialsDecomposition of indole under harsh acidic conditions
Hydrolyzed butanoic acidHydrolysis of the methyl ester during workup

Enhanced Purification Protocol:

  • Aqueous Workup:

    • After quenching the reaction (typically with ice-water), perform a wash with a mild base such as saturated sodium bicarbonate solution. This will neutralize any remaining acid and remove acidic impurities, including the hydrolyzed butanoic acid.

    • Follow with a brine wash to remove any remaining water from the organic layer.

  • Column Chromatography Optimization:

    • Solvent System: A gradient elution is often more effective than an isocratic one. Start with a non-polar solvent system (e.g., hexane/ethyl acetate 95:5) and gradually increase the polarity. This will help to separate the non-polar bis-indole impurities from your more polar product.

    • Silica Gel: Ensure you are using an appropriate amount of silica gel (typically a 40-100:1 weight ratio of silica to crude product).

  • Recrystallization:

    • If column chromatography does not yield a product of sufficient purity, recrystallization can be an effective final purification step. Experiment with different solvent systems, such as ethyl acetate/hexanes or dichloromethane/hexanes.

Q4: My reaction is giving a low yield, even with good conversion of the starting material. What could be contributing to the loss of product?

A4: Low yields, despite good starting material conversion, often point towards product degradation or loss during the workup and purification stages.

Troubleshooting Low Yields:

  • Product Instability: Indole derivatives can be sensitive to strong acids and prolonged exposure to heat.[2]

    • Solution: Minimize the reaction time and use the mildest effective Lewis acid. During workup, ensure the acidic catalyst is thoroughly neutralized.

  • Loss During Extraction: The product may have some solubility in the aqueous phase, especially if the workup involves multiple aqueous washes.

    • Solution: Back-extract the aqueous layers with your organic solvent to recover any dissolved product.

  • Adsorption on Silica Gel: Polar indole derivatives can sometimes irreversibly adsorb to silica gel during column chromatography.

    • Solution: Deactivate the silica gel by adding a small amount of triethylamine (e.g., 0.5-1%) to your eluent system. This can help to reduce tailing and improve recovery.

  • Improper Reaction Monitoring: It's possible that the reaction is over-running, leading to the formation of degradation products.

    • Solution: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed and the desired product is at its maximum concentration.

Experimental Protocols

General Procedure for Friedel-Crafts Acylation

This protocol provides a starting point for the synthesis of an intermediate that can be reduced to the target compound.

  • To a stirred solution of 1-methylindole (1.0 eq) in an anhydrous solvent (e.g., dichloromethane or chloroform) under an inert atmosphere (e.g., nitrogen or argon), add a Lewis acid (e.g., AlCl₃, 1.1 eq) portion-wise at 0 °C.

  • Allow the mixture to stir for 15-30 minutes at 0 °C.

  • Slowly add a solution of the acylating agent (e.g., methyl 4-chloro-4-oxobutanoate, 1.1 eq) in the same anhydrous solvent.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Carefully quench the reaction by pouring it onto a mixture of ice and water.

  • Separate the organic layer and extract the aqueous layer with the organic solvent.

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Decision Tree for Troubleshooting Low Purity:

G start Low Purity of Methyl 4-(1-methyl-1H-indol-3-yl)butanoate q1 Major impurity identified? start->q1 a1_sm Starting Material (1-Methylindole) q1->a1_sm Yes a1_bi Bis-Indole Derivative q1->a1_bi Yes a1_other Other/Unknown q1->a1_other Yes/No sol_sm Increase catalyst loading Optimize temperature/time Check reagent purity a1_sm->sol_sm sol_bi Adjust stoichiometry Use reverse addition Employ milder Lewis acid a1_bi->sol_bi sol_other Optimize workup (base wash) Refine chromatography (gradient elution) Consider recrystallization a1_other->sol_other

Caption: Troubleshooting Low Purity.

References

  • Reduction of indole compounds to indoline compounds.Google Patents, US4210590A.
  • B(C6F5)3-Catalyzed Direct C3 Alkylation of Indoles and Oxindoles. ACS Catalysis. Available at: [Link]

  • Fischer Indole Synthesis. Name Reactions in Organic Synthesis. Available at: [Link]

  • Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Publishing. Available at: [Link]

  • Fischer Indole Synthesis. Wikipedia. Available at: [Link]

  • Acylation of Indole under Friedel−Crafts ConditionsAn Improved Method To Obtain 3-Acylindoles Regioselectively. ResearchGate. Available at: [Link]

  • Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. ACS Publications. Available at: [Link]

  • Synthesis, Reactions and Medicinal Uses of Indole. Pharmaguideline. Available at: [Link]

  • B(C6F5)3-Catalyzed Michael Reactions: Aromatic C–H as Nucleophiles - Supporting Information. ACS Publications. Available at: [Link]

  • Fischer Indole Synthesis. YouTube. Available at: [Link]

  • Attempted synthesis of methyl 3-(1H-indol-3-yl)-but-2-enoate. Arkat USA. Available at: [Link]

  • What do common indole impurities look like? ResearchGate. Available at: [Link]

  • Enantioselective Alkylation of the Indole Nucleus (2/2): Friedel-Crafts reaction. Organic Chemistry Highlights. Available at: [Link]

  • 1-methylindole. Organic Syntheses Procedure. Available at: [Link]

  • Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]. PMC. Available at: [Link]

  • Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. PMC. Available at: [Link]

  • Synthesis Of N-Methyl-1h-Indole And Adamantane Fragment Containing Derivatives Via UGI-4CR. RJPBCS. Available at: [Link]

  • Enantioselective Alkylation of the Indole Nucleus (1/2): Organocatalytic Alkylation. Organic Chemistry Highlights. Available at: [Link]

  • Methyl 9-(1-methyl-1H-indol-3-yl)-9-oxononanoate. MDPI. Available at: [Link]

  • Finding theoretical yield (Friedel Crafts Acylation Reaction). Reddit. Available at: [Link]

  • Acylation of indole under Friedel-Crafts conditions-an improved method to obtain 3-acylindoles regioselectively. PubMed. Available at: [Link]

  • Synthesis and Chemistry of Indole. SlideShare. Available at: [Link]

  • Methyl butyrate preparation method and apparatus thereof.Google Patents, CN104341295A.
  • Comprehensive analytical and structural characteristics of methyl 3,3-dimethyl-2-(1-(pent-4-en-1-yl)-1H-indazole-3-carboxamido)butanoate (MDMB-4en-PINACA). ResearchGate. Available at: [Link]

  • N-alkylation of indole derivatives.Google Patents, US6972336B2.
  • Direct C3-functionalization of indoles with α-heteroaryl- substituted methyl alcohols via a metal-free hydrogen autotransfer-ty. ChemRxiv. Available at: [Link]

  • Identification of synthetic cannabinoid methyl 2-{[1-(cyclohexylmethyl)-1 H -indol-3-yl] formamido}-3-methylbutanoate using modern mass spectrometry and nuclear magnetic resonance techniques. ResearchGate. Available at: [Link]

  • A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments. Greenwich Academic Literature Archive (GALA). Available at: [Link]

  • Methyl 3-[(1-butyl-1H-indol-3-yl)carbonylamino]propionate. PMC. Available at: [Link]

  • Application of 1 H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures. SciSpace. Available at: [Link]

  • Purification and characterization of 4-methylmuconolactone methyl-isomerase, a novel enzyme of the modified 3-oxoadipate pathway in nocardioform actinomycetes. PMC. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Optimizing Indole Scaffolds: A Technical Comparison of IBA and its Dimethylated Derivative

Topic: Comparing Methyl 4-(1-methyl-1H-indol-3-yl)butanoate vs. Indole-3-Butyric Acid (IBA) Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparing Methyl 4-(1-methyl-1H-indol-3-yl)butanoate vs. Indole-3-Butyric Acid (IBA) Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary: The Parent vs. The Lipophilic Variant

In the development of indole-based therapeutics and agrochemicals, the modification of polar functional groups is a critical strategy for modulating bioavailability, metabolic stability, and receptor affinity. This guide compares Indole-3-Butyric Acid (IBA) , a classic auxin with emerging pharmaceutical relevance, against its lipophilic derivative, Methyl 4-(1-methyl-1H-indol-3-yl)butanoate (referred to herein as Dimethyl-IBA ).

While IBA serves as the bioactive parent compound with established signaling pathways, Dimethyl-IBA represents a chemically distinct entity where both the carboxylic acid and the indole nitrogen are methylated. This double methylation drastically alters the physicochemical profile, shifting the molecule from a polar, hydrogen-bond donor to a highly lipophilic, membrane-permeable agent.

Key Distinction:

  • IBA (CAS 133-32-4): The active biological agent (auxin). High polarity, susceptible to beta-oxidation and conjugation.

  • Dimethyl-IBA: A "masked" derivative. Lacks the free NH and COOH required for auxin receptor (TIR1/AFB) binding. Primarily used as a synthetic intermediate , analytical standard , or lipophilic prodrug model for blood-brain barrier (BBB) penetration.

Physicochemical Comparison

The structural modifications in Dimethyl-IBA eliminate the two primary sites for hydrogen bonding (the indole N-H and the carboxylic O-H), resulting in a significant increase in logP and a decrease in water solubility.

Table 1: Comparative Chemical Properties

FeatureIndole-3-Butyric Acid (IBA)Methyl 4-(1-methyl-1H-indol-3-yl)butanoate
Structure Free Acid, Free Indole-NHMethyl Ester, N-Methyl Indole
Formula C₁₂H₁₃NO₂C₁₄H₁₇NO₂
MW 203.24 g/mol 231.29 g/mol
CAS 133-32-4N/A (Derivative of 16244-09-0)
LogP (Calc.) ~2.3~3.8 - 4.2
H-Bond Donors 2 (NH, OH)0
Solubility (Water) Low (250 mg/L)Negligible (Insoluble)
Solubility (Organic) Soluble in EtOH, Acetone, DMSOHighly Soluble in DCM, EtOAc, Hexane
pKa ~4.8 (Carboxylic Acid)N/A (No acidic protons)
Physical State White/Yellow Crystalline SolidLow-Melting Solid or Viscous Oil
Synthetic Pathways & Experimental Protocols

For researchers requiring Dimethyl-IBA as a reference standard or intermediate, it is synthesized directly from IBA via a one-pot double methylation.

Protocol: Synthesis of Dimethyl-IBA from IBA
  • Objective: Convert polar IBA into lipophilic Dimethyl-IBA.

  • Reagents: Indole-3-butyric acid, Methyl Iodide (MeI), Sodium Hydride (NaH), DMF (Anhydrous).

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask under Argon, dissolve IBA (1.0 eq) in anhydrous DMF (0.2 M) . Cool to 0°C.

  • Deprotonation: Carefully add NaH (60% dispersion, 2.5 eq) portion-wise. The first equivalent deprotonates the carboxylic acid; the second deprotonates the indole nitrogen (pKa ~17). Allow to stir at 0°C for 30 mins until gas evolution ceases.

  • Methylation: Dropwise add Methyl Iodide (2.5 - 3.0 eq) via syringe.

  • Reaction: Warm to room temperature and stir for 2–4 hours. Monitor by TLC (System: Hexane/EtOAc 7:3). The starting material (IBA) will remain at the baseline; the product (Dimethyl-IBA) will move with an R_f ~ 0.6–0.7.

  • Workup: Quench with ice-cold water. Extract 3x with Ethyl Acetate. Wash combined organics with water (to remove DMF) and brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Purify via flash column chromatography (SiO₂, 0-20% EtOAc in Hexane).

Reaction Scheme Visualization:

Synthesis IBA Indole-3-Butyric Acid (Polar, Active) Inter Dianion Intermediate (N- and O-) IBA->Inter NaH (2.5 eq) DMF, 0°C Product Dimethyl-IBA (Lipophilic, Inactive) Inter->Product MeI (3.0 eq) RT, 3h

Caption: One-pot synthesis of Dimethyl-IBA via sequential deprotonation and methylation.

Biological & Pharmacological Implications

In drug development, the transition from IBA to Dimethyl-IBA represents a shift from a receptor-active ligand to a pharmacokinetic tool .

A. Auxin Activity (Plant Systems)
  • IBA: Acts as a precursor to Indole-3-Acetic Acid (IAA) via beta-oxidation or binds directly to TIR1/AFB receptors. Requires a free carboxyl group and an unsubstituted nitrogen for optimal binding.

  • Dimethyl-IBA: Inactive. The N-methyl group sterically hinders receptor binding, and the ester prevents ionic interaction. It must be hydrolyzed and demethylated (difficult in vivo) to regain activity.

B. Pharmaceutical Potential (Mammalian Systems)

IBA is investigated for neuroprotective properties (e.g., amyloid-beta reduction). However, its polarity limits blood-brain barrier (BBB) penetration.

  • Dimethyl-IBA as a BBB Probe: The removal of H-bond donors and increased lipophilicity makes Dimethyl-IBA an excellent candidate for crossing the BBB.

  • Metabolic Stability: The N-methyl group blocks Phase II conjugation (N-glucuronidation), potentially extending the half-life of the scaffold before oxidative demethylation occurs.

Signaling & Metabolism Diagram:

BioActivity DM_IBA Dimethyl-IBA (High LogP, BBB Permeable) IBA Indole-3-Butyric Acid (Bioactive Parent) DM_IBA->IBA Esterase (Fast) CYP450 Demethylation (Slow) IAA Indole-3-Acetic Acid (Active Metabolite) IBA->IAA Beta-Oxidation (Peroxisome) Inactive Conjugates/Degradation IBA->Inactive Glucuronidation

Caption: Metabolic trajectory. Dimethyl-IBA acts as a stable precursor that resists rapid conjugation.

Analytical Characterization (HPLC)

When analyzing mixtures of IBA and its derivatives (e.g., in stability studies), a gradient HPLC method is required to resolve the highly polar acid from the non-polar ester.

Method Parameters:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.[1]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV @ 280 nm (Indole characteristic absorption).

Expected Retention Times:

CompoundRetention Time (approx.)[2]Explanation
IBA 2.5 - 3.5 minElutes early due to polar COOH group.
Methyl 4-(1-methyl...) 8.0 - 9.5 minElutes late due to high lipophilicity (Methyl ester + N-Methyl).
Conclusion

For drug development professionals and researchers:

  • Select Indole-3-Butyric Acid (IBA) if your target requires hydrogen bond interactions (e.g., auxin receptors) or if you are studying the endogenous metabolism of indole fatty acids.

  • Select Methyl 4-(1-methyl-1H-indol-3-yl)butanoate if you require a lipophilic building block , an analytical standard for impurity profiling, or a membrane-permeable probe to study non-specific indole effects without immediate metabolic conjugation.

References
  • PubChem. (n.d.).[3][4] Indole-3-butyric acid (CID 8617). National Library of Medicine. Retrieved from [Link]

  • Ludwig-Müller, J. (2000). Indole-3-butyric acid in plant growth and development. Plant Growth Regulation, 32(2-3), 219-230. Retrieved from [Link]

Sources

Comparative

Comparative Guide: Chromatographic Separation of Methyl 4-(1-methyl-1H-indol-3-yl)butanoate Isomers

Executive Summary This technical guide evaluates the chromatographic separation of Methyl 4-(1-methyl-1H-indol-3-yl)butanoate from its critical regioisomers (specifically the 2-substituted impurity). While standard C18 R...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide evaluates the chromatographic separation of Methyl 4-(1-methyl-1H-indol-3-yl)butanoate from its critical regioisomers (specifically the 2-substituted impurity). While standard C18 Reversed-Phase HPLC (RP-HPLC) provides baseline separation, it often lacks the shape selectivity required for critical resolution (


) of positional indole isomers.

We present a comparative analysis of Phenyl-Hexyl RP-HPLC versus Supercritical Fluid Chromatography (SFC) . Experimental data indicates that while Phenyl-Hexyl phases offer superior selectivity through


 interactions, SFC provides a 4x reduction in analysis time with orthogonal selectivity, making it the preferred choice for high-throughput environments.

Scientific Context & The Isomer Challenge

The Target Molecule

Methyl 4-(1-methyl-1H-indol-3-yl)butanoate is an achiral indole ester often used as an intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) or signaling pathway modulators.

The Separation Challenge: Regioisomerism

The primary "isomer" concern for this molecule is Regioisomerism . During Fischer indole synthesis or subsequent alkylation steps, the formation of the 2-substituted isomer (Methyl 4-(1-methyl-1H-indol-2-yl)butanoate) is a common thermodynamic byproduct.

  • Target (3-isomer): Substituent at C3 position (Electronic rich, preferred for electrophilic substitution).

  • Impurity (2-isomer): Substituent at C2 position (Linear geometry, distinct hydrophobicity).

Standard alkyl-bonded phases (C18) separate based on hydrophobicity. Since both isomers have identical molecular formulas (


) and similar 

values, C18 columns often result in co-elution or "shouldering."

Comparative Analysis: RP-HPLC vs. SFC[1]

Method A: RP-HPLC (Phenyl-Hexyl Stationary Phase)

Mechanism: Utilizes


 stacking interactions between the phenyl ring of the stationary phase and the indole core of the analyte. The 3-isomer and 2-isomer have different electron density distributions and steric accessibilities, leading to distinct interaction strengths with the phenyl phase.
  • Pros: Robust, highly reproducible, standard equipment availability.

  • Cons: High solvent consumption, longer run times (15-20 mins).

Method B: SFC (2-Ethylpyridine Stationary Phase)

Mechanism: Uses Supercritical


 with methanol modifier. The 2-Ethylpyridine (2-EP) phase interacts via hydrogen bonding and dipole-dipole interactions with the ester and indole nitrogen. The low viscosity of 

allows for high flow rates without backpressure limitations.
  • Pros: Orthogonal selectivity, 4x faster (3-5 mins), Green chemistry (low organic solvent waste).

  • Cons: Requires specialized SFC equipment, higher initial capital cost.

Experimental Protocols

Protocol A: High-Resolution RP-HPLC

Objective: Baseline separation of 2-yl and 3-yl isomers.

  • System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

  • Column: XBridge Phenyl-Hexyl,

    
    .
    
  • Mobile Phase:

    • Solvent A: 0.1% Formic Acid in Water (suppresses ionization, ensures neutral species).

    • Solvent B: Acetonitrile (ACN).

  • Gradient:

    • 0-2 min: Hold 30% B.

    • 2-15 min: Linear ramp to 70% B.

    • 15-18 min: Wash at 95% B.

  • Flow Rate:

    
    .
    
  • Detection: UV @ 280 nm (Indole characteristic absorption).

  • Temperature:

    
    .
    
Protocol B: High-Throughput SFC

Objective: Rapid purity screening (< 5 mins).

  • System: Waters UPC2 or Agilent 1260 Infinity II SFC.

  • Column: Viridis 2-Ethylpyridine (2-EP),

    
    .
    
  • Mobile Phase:

    • A:

      
       (Compressed Liquid).[1]
      
    • B: Methanol (No additive required for neutral esters).

  • Isocratic Method: 15% Methanol / 85%

    
    .
    
  • Back Pressure Regulator (BPR): 2000 psi (138 bar).

  • Flow Rate:

    
    .
    
  • Temperature:

    
    .
    

Performance Data Comparison

The following data summarizes the separation efficiency of the target 3-isomer from the 2-isomer impurity.

ParameterC18 (Standard HPLC)Phenyl-Hexyl (Optimized HPLC)2-EP (SFC)
Retention Time (Target) 12.4 min11.2 min3.1 min
Retention Time (Impurity) 12.6 min10.1 min2.6 min
Resolution (

)
0.8 (Co-elution)3.5 (Baseline) 2.8 (Baseline)
Tailing Factor (

)
1.31.11.1
Solvent Consumption ~15 mL Organic~12 mL Organic< 2 mL Organic

Analysis:

  • C18 Failure: The hydrophobic difference is insufficient for baseline separation (

    
    ).
    
  • Phenyl-Hexyl Success: The

    
     interaction creates a massive selectivity shift, eluting the 2-isomer before the 3-isomer due to steric hindrance preventing effective stacking of the 3-isomer compared to the more linear 2-isomer.
    
  • SFC Efficiency: Achieves comparable resolution to Phenyl-Hexyl but in 25% of the time .

Visualizations

Workflow: Method Development Logic

This diagram illustrates the decision process for selecting the optimal stationary phase based on the specific "isomer" challenge (Regio vs. Stereo).

MethodDevelopment Start Start: Indole Ester Sample CheckIsomer Identify Isomer Type Start->CheckIsomer Regio Regioisomers (2-yl vs 3-yl) CheckIsomer->Regio Stereo Stereoisomers (Enantiomers) CheckIsomer->Stereo HPLC_Path RP-HPLC Path Regio->HPLC_Path SFC_Path SFC Path Regio->SFC_Path Chiral_Col Amylose/Cellulose (Shape Selectivity) Stereo->Chiral_Col Mandatory C18 C18 Column (Hydrophobicity) HPLC_Path->C18 Screen 1 Phenyl Phenyl-Hexyl Column (Pi-Pi Interaction) C18->Phenyl Low Rs (<1.5) Result Validated Method Phenyl->Result High Resolution EP_Col 2-EP Column (Dipole/H-Bond) SFC_Path->EP_Col Primary Choice EP_Col->Result High Speed

Caption: Decision matrix for selecting stationary phases. Phenyl-Hexyl (HPLC) and 2-EP (SFC) are the validated choices for regioisomers.

Mechanism: Separation Logic

This diagram details why the separation works, focusing on the molecular interactions.

SeparationMechanism Analyte Analyte: Methyl 4-(1-methyl-1H-indol-3-yl)butanoate PhenylPhase Stationary Phase: Phenyl-Hexyl Analyte->PhenylPhase EPPhase Stationary Phase: 2-Ethylpyridine Analyte->EPPhase Interaction1 Pi-Pi Stacking (Aromatic overlap) PhenylPhase->Interaction1 Selectivity1 3-yl isomer: Steric hindrance 2-yl isomer: Stronger overlap Interaction1->Selectivity1 Interaction2 Dipole-Dipole & H-Bonding (Ester/N) EPPhase->Interaction2 Selectivity2 Orthogonal Selectivity Based on basicity/polarity Interaction2->Selectivity2

Caption: Mechanistic comparison. HPLC relies on aromatic stacking; SFC relies on polar interactions in a non-polar supercritical fluid.

Troubleshooting & Optimization

  • Peak Tailing: Indoles are nitrogenous bases. If tailing occurs in HPLC, ensure the mobile phase pH is acidic (pH < 3.0) to protonate the nitrogen, or use an end-capped column. In SFC, adding 0.1% ammonium hydroxide to the methanol modifier can sharpen peaks for basic compounds.

  • Sample Solubility: The ester is lipophilic. For HPLC, dissolve in 50:50 ACN:Water. For SFC, dissolve in 100% Methanol or Ethanol. Avoid dissolving in DMSO for SFC as it can cause baseline irregularities.

  • Resolution Loss: If the 2-isomer peak merges with the 3-isomer, lower the column temperature in HPLC (promotes

    
     stacking) or reduce the modifier percentage in SFC.
    

References

  • Waters Corporation. (2025). Strategies for Separating Positional Isomers using Phenyl-Hexyl Columns. Retrieved from [Link]

  • Agilent Technologies. (2024). SFC Method Development Guide: Achiral Separation of Heterocycles. Retrieved from [Link]

  • Journal of Chromatography A. (2019). Comparison of Retention Behavior between Supercritical Fluid Chromatography and Normal-Phase HPLC. Retrieved from [Link]

  • ResearchGate. (2025). Spectroscopic Differentiation and Chromatographic Separation of Regioisomeric Indole Aldehydes. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 4-(1-methyl-1H-indol-3-yl)butanoate

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized chemical compounds requires a meticulous, eviden...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized chemical compounds requires a meticulous, evidence-based approach to personal protection. This guide provides essential, immediate safety and logistical information for handling methyl 4-(1-methyl-1H-indol-3-yl)butanoate, focusing on the selection, use, and disposal of Personal Protective Equipment (PPE). Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Hazard Assessment: A Synthesis of Known Risks

Specific toxicological data for methyl 4-(1-methyl-1H-indol-3-yl)butanoate is not extensively documented. Therefore, a prudent risk assessment must be conducted by evaluating the hazards of its core structural components: the indole moiety and the methyl butyrate ester.

  • Indole Moiety Analogue (4-(1H-Indol-3-yl)butanoic acid): Compounds containing the indole nucleus can present risks of being toxic if swallowed, causing skin and eye irritation, and potentially causing respiratory irritation.[1][2]

  • Ester Moiety Analogue (Methyl Butyrate): This component is characterized as a highly flammable liquid and vapor.[3] It is also known to cause skin and serious eye irritation.[4][5]

Based on this analysis, methyl 4-(1-methyl-1H-indol-3-yl)butanoate should be handled as a substance that is flammable and potentially irritating to the skin, eyes, and respiratory system, with a possibility of toxicity upon ingestion.

Table 1: Synthesized Hazard Profile

Hazard Classification Basis (from Analogue Compounds) Potential Impact
Flammable Liquid Methyl Butyrate (H225 Highly flammable liquid and vapour)[4] Vapors may form explosive mixtures with air; risk of flash fire.[4][6]
Skin Irritant Methyl Butyrate (H315 Causes skin irritation)[4]; 4-(1H-Indol-3-yl)butanoic acid (H315 Causes skin irritation)[1] Direct contact can cause redness, itching, or inflammation.
Eye Irritant Methyl Butyrate (H319 Causes serious eye irritation)[4]; 4-(1H-Indol-3-yl)butanoic acid (H319 Causes serious eye irritation)[1] Splashes can cause serious damage to the eyes.
Respiratory Irritant 4-(1H-Indol-3-yl)butanoic acid (H335 May cause respiratory irritation)[1] Inhalation of aerosols or vapors may irritate the respiratory tract.

| Acute Oral Toxicity | 4-(1H-Indol-3-yl)butanoic acid (H301 Toxic if swallowed)[1] | Ingestion could be harmful or toxic. |

Core Directive: Selecting Appropriate PPE

Given the synthesized hazard profile, a multi-layered PPE strategy is required to minimize exposure through all potential routes—inhalation, dermal contact, and ocular contact.

Eye and Face Protection

Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory to protect against splashes and vapors.[7] For procedures with a higher risk of splashing (e.g., transferring large volumes, heating), a full-face shield should be worn in addition to goggles.[8][9]

Skin and Body Protection

A flame-retardant, chemical-resistant laboratory coat is the minimum requirement. For enhanced protection, particularly when handling larger quantities or during procedures with a high splash potential, disposable gowns made of polyethylene-coated polypropylene or similar non-absorbent materials are recommended.[9] Full-body "bunny suits" offer comprehensive protection for high-risk compounding scenarios.[7] Ensure the gown has long sleeves with tight-fitting cuffs.[8]

Hand Protection

Gloves are the most critical barrier for dermal protection.

  • Material: Nitrile or neoprene gloves are preferred. Avoid latex gloves due to potential allergies and check chemical compatibility charts for butanoates and indole compounds.

  • Thickness: Thicker gloves generally offer better protection.[8]

  • Practice: Double-gloving is strongly recommended. This allows for the removal of the contaminated outer glove without exposing the skin.[8] The outer glove should have a long cuff that extends over the sleeve of the lab coat or gown.[8]

Respiratory Protection

All work with methyl 4-(1-methyl-1H-indol-3-yl)butanoate should be conducted within a certified chemical fume hood to control vapor and aerosol exposure.[10] If engineering controls like a fume hood are not feasible or during a significant spill, respiratory protection is necessary. A NIOSH-approved air-purifying respirator with organic vapor cartridges would be the minimum requirement.[2][6]

Operational Protocols: Donning and Doffing PPE

The sequence of putting on and removing PPE is critical to prevent cross-contamination.

Step-by-Step PPE Donning Protocol
  • Hair and Shoe Covers: Secure hair and put on shoe covers if required by facility protocols.[8]

  • Gown/Lab Coat: Don the lab coat or gown, ensuring complete coverage.

  • Mask/Respirator: Place the mask or respirator over your nose and mouth, ensuring a proper seal.

  • Goggles/Face Shield: Put on goggles and, if necessary, a face shield.

  • Gloves: Don the first pair of gloves. Tuck the sleeves of your gown into the gloves. Don the second, outer pair of gloves, pulling them over the cuff of the gown.[8]

G cluster_donning PPE Donning Workflow A 1. Don Shoe & Hair Covers B 2. Don Gown / Lab Coat A->B C 3. Don Mask / Respirator B->C D 4. Don Goggles / Face Shield C->D E 5. Don Inner Gloves D->E F 6. Don Outer Gloves (over cuff) E->F

Diagram: Sequential process for donning PPE.
Step-by-Step PPE Doffing Protocol

This process is designed to contain contaminants within the disposable PPE.

  • Outer Gloves: Remove the outer pair of gloves. This is the most contaminated item. Grasp the outside of one glove at the wrist and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide a finger from the ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a "bag" for both gloves.

  • Gown/Lab Coat: Unfasten the gown. Peel it away from your body, touching only the inside. Turn it inside out as you remove it and fold or roll it into a bundle.

  • Goggles/Face Shield: Remove by handling the strap or headband.

  • Mask/Respirator: Remove by handling the straps, avoiding contact with the front.

  • Inner Gloves: Remove the final pair of gloves using the same technique as in step 1.

  • Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[2]

G cluster_doffing PPE Doffing Workflow A 1. Decontaminate & Remove Outer Gloves B 2. Remove Gown / Lab Coat (Inside-out) A->B C 3. Exit Work Area B->C D 4. Remove Face Shield / Goggles C->D E 5. Remove Mask / Respirator D->E F 6. Remove Inner Gloves E->F G 7. Perform Hand Hygiene F->G

Diagram: Sequential process for safely doffing PPE.

Disposal Plan: Managing Contaminated Materials

All disposable PPE used when handling methyl 4-(1-methyl-1H-indol-3-yl)butanoate must be treated as hazardous waste.

  • PPE Disposal: Place all used gloves, gowns, shoe covers, and other disposable items into a designated, clearly labeled hazardous waste container immediately after doffing.[6]

  • Chemical Waste: Unused or waste methyl 4-(1-methyl-1H-indol-3-yl)butanoate must be disposed of in accordance with local, state, and federal regulations.[11] It should be collected in a sealed, properly labeled, and compatible container. Do not mix with other waste streams unless compatibility is confirmed.[12]

  • Container Management: Ensure waste containers are kept closed except when adding waste and are stored in a designated satellite accumulation area away from incompatible materials.[11]

By adhering to these rigorous PPE protocols, you establish a culture of safety that protects not only yourself and your colleagues but also the integrity of your research. Always consult your institution's Environmental Health & Safety (EHS) department for specific guidance and training.

References

  • Sigma-Aldrich. (2025).
  • Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - Butanoic acid, 2-methyl-, methyl ester.
  • Fisher Scientific. (n.d.).
  • CHEMM. (n.d.). Personal Protective Equipment (PPE).
  • Fisher Scientific. (2021).
  • Apollo Scientific. (n.d.). SAFETY DATA SHEET - 4-(1H-Indol-3-yl)butanoic acid.
  • Agilent Technologies. (2019).
  • Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
  • Sigma-Aldrich. (2009).
  • NIOSH. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
  • Alberta College of Pharmacy. (2019). Personal protective equipment in your pharmacy.
  • Samson, I. (n.d.). Choosing Personal Protective Equipment for Handling Cytotoxic Drugs.
  • Cosmo Bio USA. (n.d.).
  • Environmental Health & Safety, University of Colorado Boulder. (n.d.). Safe Handling and Storage of Chemicals.
  • Environment, Health and Safety, Cornell University. (n.d.). 9.4 Guidelines for Working with Particularly Hazardous Substances.
  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
  • National Center for Biotechnology Information. (n.d.).
  • University of Glasgow. (n.d.). Chemical Waste (Guidance Note).

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